Cas no 2172633-24-6 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylmorpholine-2-carboxylic acid)
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylmorpholine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylmorpholine-2-carboxylic acid
- EN300-1529865
- 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]morpholine-2-carboxylic acid
- 2172633-24-6
-
- Inchi: 1S/C25H26N2O6/c1-16(23(28)27-12-13-32-22(14-27)24(29)30)10-11-26-25(31)33-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-10,21-22H,11-15H2,1H3,(H,26,31)(H,29,30)/b16-10+
- InChI Key: FLEGPXDKEBZTIM-MHWRWJLKSA-N
- SMILES: O1CCN(C(/C(/C)=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O
Computed Properties
- Exact Mass: 450.17908655g/mol
- Monoisotopic Mass: 450.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 746
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 105Ų
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylmorpholine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1529865-0.05g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]morpholine-2-carboxylic acid |
2172633-24-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1529865-0.1g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]morpholine-2-carboxylic acid |
2172633-24-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1529865-0.25g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]morpholine-2-carboxylic acid |
2172633-24-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1529865-0.5g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]morpholine-2-carboxylic acid |
2172633-24-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1529865-1.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]morpholine-2-carboxylic acid |
2172633-24-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1529865-2.5g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]morpholine-2-carboxylic acid |
2172633-24-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1529865-5.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]morpholine-2-carboxylic acid |
2172633-24-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1529865-10.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]morpholine-2-carboxylic acid |
2172633-24-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1529865-50mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]morpholine-2-carboxylic acid |
2172633-24-6 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1529865-100mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]morpholine-2-carboxylic acid |
2172633-24-6 | 100mg |
$2963.0 | 2023-09-26 |
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylmorpholine-2-carboxylic acid Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylmorpholine-2-carboxylic acid
Comprehensive Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylmorpholine-2-carboxylic acid (CAS No. 2172633-24-6)
In the realm of advanced organic chemistry and pharmaceutical research, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylmorpholine-2-carboxylic acid (CAS No. 2172633-24-6) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a morpholine-2-carboxylic acid backbone, is widely utilized in peptide synthesis, drug discovery, and bioconjugation applications. Its unique chemical properties make it a valuable building block for researchers exploring novel therapeutics and biomaterials.
The growing demand for Fmoc-protected amino acid derivatives like this compound is driven by the surge in peptide-based drug development. With the rise of targeted cancer therapies and personalized medicine, researchers are increasingly focusing on high-purity synthetic intermediates to ensure the efficacy and safety of new drug candidates. The CAS No. 2172633-24-6 compound, with its reactive enoyl moiety and morpholine ring, offers versatile reactivity for constructing complex molecular architectures, aligning perfectly with modern structure-activity relationship (SAR) studies.
One of the most searched questions in the field of peptide chemistry revolves around the stability of Fmoc groups under various reaction conditions. This compound addresses such concerns by providing a balance between protecting group stability and selective deprotection, making it ideal for solid-phase peptide synthesis (SPPS). Its 2-methylbut-2-enoyl segment further enhances its utility in click chemistry applications, a trending topic in bioconjugation techniques for antibody-drug conjugates (ADCs) and diagnostic probes.
From a synthetic perspective, the morpholine-2-carboxylic acid component of this molecule is particularly noteworthy. Morpholine derivatives are frequently investigated for their bioavailability-enhancing properties in drug design, a hot topic in medicinal chemistry forums. The incorporation of this heterocycle into the structure of CAS No. 2172633-24-6 makes it a promising candidate for developing prodrug strategies or metabolic stability modifiers, addressing common challenges in oral drug delivery systems.
Quality control and analytical characterization of such specialized compounds are critical aspects frequently searched by professionals. The 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylmorpholine-2-carboxylic acid typically undergoes rigorous HPLC purification and mass spectrometry verification to meet the stringent requirements of GMP-compliant research. This attention to purity is essential for applications in preclinical studies, where batch-to-batch consistency can significantly impact experimental outcomes.
Environmental considerations in chemical synthesis have become a major focus area, and this compound aligns well with green chemistry principles. The Fmoc protection strategy often allows for milder reaction conditions compared to alternative protecting groups, reducing energy consumption and waste generation – key factors in sustainable pharmaceutical manufacturing. Researchers exploring biodegradable linkers or environmentally benign synthetic routes frequently investigate molecules with similar structural features.
The future applications of CAS No. 2172633-24-6 extend beyond traditional drug discovery. With increasing interest in theranostic agents (combining therapy and diagnosis), the compound's dual functional groups make it suitable for developing multimodal imaging probes. Its potential in peptide-based vaccines is another area gaining traction, particularly in light of recent advances in mRNA vaccine technology and the need for complementary approaches to infectious disease control.
For researchers sourcing this material, understanding its storage conditions and handling requirements is crucial. The compound typically requires protection from moisture-sensitive degradation and light exposure, common considerations for Fmoc-protected compounds. Proper storage at controlled temperatures ensures maintenance of its chemical integrity, a frequently searched topic among laboratory technicians and procurement specialists.
In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylmorpholine-2-carboxylic acid represents a sophisticated tool in modern chemical biology. Its versatility in peptide engineering, relevance to cutting-edge drug development, and alignment with sustainable chemistry initiatives position it as a compound of continuing importance. As research trends evolve toward more target-specific therapies and precision medicine approaches, the demand for such specialized building blocks is expected to grow significantly in the coming years.
2172633-24-6 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylmorpholine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)